Cas no 185049-55-2 (2H-Pyran-2,6(3H)-dione, 4-[4-(1,1-dimethylethyl)phenyl]dihydro-)

• Product Name: 2H-Pyran-2,6(3H)-dione, 4-[4-(1,1-dimethylethyl)phenyl]dihydro-
• CAS No: 185049-55-2
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 2784659
• Update Time: 2023-08-07

2H-Pyran-2,6(3H)-dione, 4-[4-(1,1-dimethylethyl)phenyl]dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione, 4-[4-(1,1-dimethylethyl)phenyl]dihydro-

• Inchi： 1S/C15H18O3/c1-15(2,3)12-6-4-10(5-7-12)11-8-13(16)18-14(17)9-11/h4-7,11H,8-9H2,1-3H3
• InChI Key： RCDUMUKBCQLEHK-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3
• Topological Polar Surface Area: 43.4